Cas no 1219967-27-7 (4-[Methyl(tetrahydro-2H-pyran-4-ylmethyl)amino]-3-nitrobenzoic acid)

• Product Name: 4-[Methyl(tetrahydro-2H-pyran-4-ylmethyl)amino]-3-nitrobenzoic acid
• CAS No: 1219967-27-7
• MF: C₁₄H₁₈N₂O₅
• MW: 294.303123950958
• MDL: MFCD13561788
• CID: 4687325
• Update Time: 2025-06-30

4-[Methyl(tetrahydro-2H-pyran-4-ylmethyl)amino]-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[METHYL(TETRAHYDRO-2H-PYRAN-4-YLMETHYL)AMINO]-3-NITROBENZOIC ACID
• 4-(Methyl((tetrahydro-2H-pyran-4-yl)methyl)amino)-3-nitrobenzoic acid
• 4-[methyl(oxan-4-ylmethyl)amino]-3-nitrobenzoic acid
• 4-[Methyl(tetrahydro-2H-pyran-4-ylmethyl)amino]-3-nitrobenzoic acid

• MDL： MFCD13561788
• Inchi： 1S/C14H18N2O5/c1-15(9-10-4-6-21-7-5-10)12-3-2-11(14(17)18)8-13(12)16(19)20/h2-3,8,10H,4-7,9H2,1H3,(H,17,18)
• InChI Key： PEVYPCWELQHXFK-UHFFFAOYSA-N
• SMILES： O1CCC(CN(C)C2C=CC(C(=O)O)=CC=2[N+](=O)[O-])CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Topological Polar Surface Area: 95.6

Additional information on 4-[Methyl(tetrahydro-2H-pyran-4-ylmethyl)amino]-3-nitrobenzoic acid

Introduction to 4-[Methyl(tetrahydro-2H-pyran-4-ylmethyl)amino]-3-nitrobenzoic Acid (CAS No. 1219967-27-7)

4-[Methyl(tetrahydro-2H-pyran-4-ylmethyl)amino]-3-nitrobenzoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1219967-27-7, features a complex molecular structure that includes a nitro group and a tetrahydro-2H-pyran ring, making it a subject of interest for researchers exploring novel pharmacological applications.

The structural integrity of this molecule, particularly its methyl(tetrahydro-2H-pyran-4-ylmethyl)amino side chain, contributes to its unique chemical properties. These properties are critical in determining its potential role in drug design and development. The nitrobenzoic acid core is a well-known scaffold in medicinal chemistry, often employed in the synthesis of bioactive molecules due to its ability to interact with biological targets effectively.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions of this compound with biological systems. Studies have indicated that the nitro group in 4-[Methyl(tetrahydro-2H-pyran-4-ylmethyl)amino]-3-nitrobenzoic acid can serve as a key pharmacophore, influencing both the solubility and binding affinity of the molecule. This has opened up new avenues for developing drugs that target specific enzymatic or receptor pathways.

The tetrahydro-2H-pyran ring is another intriguing feature of this compound. This cyclic structure not only enhances the molecule's stability but also influences its pharmacokinetic profile. Researchers have hypothesized that the presence of this ring might contribute to the compound's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development.

In vitro studies have begun to explore the potential therapeutic applications of 4-[Methyl(tetrahydro-2H-pyran-4-ylmethyl)amino]-3-nitrobenzoic acid. Initial findings suggest that it may exhibit anti-inflammatory and antioxidant properties, which are crucial for treating chronic diseases such as arthritis and neurodegenerative disorders. The compound's ability to modulate certain signaling pathways has also been observed, indicating its potential role in cancer therapy.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as catalytic hydrogenation and protective group strategies, are employed to ensure high yield and purity. The complexity of its synthesis underscores the importance of skilled chemists in developing scalable production methods for pharmaceutical intermediates.

As research continues, the applications of 4-[Methyl(tetrahydro-2H-pyran-4-ylmethyl)amino]-3-nitrobenzoic acid are expected to expand. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical trials and eventually, therapeutic agents for patients worldwide. The compound's unique structural features make it a valuable asset in the ongoing quest to develop innovative treatments for various diseases.

The safety and environmental impact of handling this compound must also be considered during its development and production. Proper protocols for storage, handling, and disposal must be established to ensure compliance with regulatory standards. By adhering to stringent safety measures, researchers can mitigate risks associated with working with complex organic molecules.

In conclusion, 4-[Methyl(tetrahydro-2H-pyran-4-ylmethyl)amino]-3-nitrobenzoic acid represents a significant advancement in pharmaceutical chemistry. Its intricate structure and promising biological activities position it as a key candidate for future drug development. As research progresses, this compound will continue to play a vital role in addressing unmet medical needs and improving patient outcomes.